Cas no 2757955-75-0 (Tert-butyl 4-ethoxypiperidine-4-carboxylate)
Tert-butyl 4-ethoxypiperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-37101302
- tert-butyl 4-ethoxypiperidine-4-carboxylate
- 2757955-75-0
- Tert-butyl 4-ethoxypiperidine-4-carboxylate
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- Inchi: 1S/C12H23NO3/c1-5-15-12(6-8-13-9-7-12)10(14)16-11(2,3)4/h13H,5-9H2,1-4H3
- InChI Key: FRZYDWLOESJSHI-UHFFFAOYSA-N
- SMILES: O(CC)C1(C(=O)OC(C)(C)C)CCNCC1
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.6Ų
Tert-butyl 4-ethoxypiperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101302-0.05g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 0.05g |
$1104.0 | 2025-03-18 | |
| Enamine | EN300-37101302-0.1g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 0.1g |
$1157.0 | 2025-03-18 | |
| Enamine | EN300-37101302-0.25g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 0.25g |
$1209.0 | 2025-03-18 | |
| Enamine | EN300-37101302-0.5g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 0.5g |
$1262.0 | 2025-03-18 | |
| Enamine | EN300-37101302-1.0g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 1.0g |
$1315.0 | 2025-03-18 | |
| Enamine | EN300-37101302-2.5g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 2.5g |
$2576.0 | 2025-03-18 | |
| Enamine | EN300-37101302-5.0g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 5.0g |
$3812.0 | 2025-03-18 | |
| Enamine | EN300-37101302-10.0g |
tert-butyl 4-ethoxypiperidine-4-carboxylate |
2757955-75-0 | 95.0% | 10.0g |
$5652.0 | 2025-03-18 |
Tert-butyl 4-ethoxypiperidine-4-carboxylate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Tert-butyl 4-ethoxypiperidine-4-carboxylate
Comprehensive Overview of Tert-butyl 4-ethoxypiperidine-4-carboxylate (CAS No. 2757955-75-0): Properties, Applications, and Industry Insights
In the rapidly evolving field of pharmaceutical and chemical research, Tert-butyl 4-ethoxypiperidine-4-carboxylate (CAS No. 2757955-75-0) has emerged as a compound of significant interest. This piperidine derivative, characterized by its tert-butyl and ethoxy functional groups, is widely utilized in synthetic chemistry, particularly in the development of novel drug intermediates. Its unique structural features, including the carboxylate moiety, make it a versatile building block for designing bioactive molecules. Researchers are increasingly exploring its potential in medicinal chemistry and catalysis, aligning with the growing demand for high-value fine chemicals.
The compound's CAS number 2757955-75-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends highlight its relevance in green chemistry initiatives, where its synthetic pathways are optimized for minimal environmental impact. As industries prioritize sustainable synthesis, Tert-butyl 4-ethoxypiperidine-4-carboxylate is gaining attention for its compatibility with atom-efficient reactions and biodegradable solvents. These attributes resonate with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.
From a structural perspective, the piperidine core of this compound is a hallmark of many central nervous system (CNS) therapeutics, driving its adoption in neuroscience research. The ethoxy substitution at the 4-position enhances solubility, a property highly sought after in drug formulation studies. Furthermore, the tert-butyl ester group offers stability under diverse reaction conditions, making it a preferred choice for multi-step organic synthesis. Such features are frequently queried in AI-driven chemical databases, reflecting the compound's integration into computational drug design workflows.
In the context of patent literature, Tert-butyl 4-ethoxypiperidine-4-carboxylate is often cited in applications related to kinase inhibitors and GPCR modulators. This aligns with the surge in searches for targeted cancer therapies and precision medicine. Its role in high-throughput screening libraries further underscores its utility in drug discovery pipelines. Notably, the compound's chiral purity and regioselectivity are frequently discussed in forums focused on asymmetric synthesis, a niche yet rapidly growing segment of organic chemistry.
Quality control and analytical characterization of CAS No. 2757955-75-0 are paramount for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a topic generating substantial engagement in laboratory technique-related searches. Additionally, the compound's storage stability under inert atmospheres is a practical consideration for industrial-scale production, often addressed in chemical supply chain discussions.
Looking ahead, the demand for Tert-butyl 4-ethoxypiperidine-4-carboxylate is projected to rise alongside advancements in fragment-based drug design and combinatorial chemistry. Its compatibility with flow chemistry setups—another trending topic in process optimization—positions it as a future-proof intermediate. As the scientific community continues to explore its potential, this compound remains a testament to the synergy between structural innovation and practical applicability in modern chemistry.
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